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Compound of Interest

Ethylene glycol mono-sec-butyl
Compound Name:
ether
CAS No.: 7795-91-7
Cat. No.: B1583713
\ 7

Ticket ID: TCH-SBC-POLY-001 Status: Active Assigned Specialist: Senior Application Scientist,
Materials Interface Division[1][2]

Emergency Triage: The "Stop/Go" Protocol

Use this section for immediate material selection verification before initiating any flow path or
storage setup.[2]
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Material Class

Material Name

Compatibility

Critical Warning
Status

Elastomers (Seals/O-

Rings)

EPDM

: Preferred material for
{4 Recommended
glycol ethers.[1]

Butyl Rubber

{4 Recommended

Excellent resistance;
verify grade.[1]

Viton® (FKM)

X AVOID

High Swelling Risk.
FKM is often wrongly
selected due to its
general chemical
resistance; it fails with

glycol ethers.[1]

Nitrile (Buna-N)

I\ Conditional

Moderate swelling.[1]
Not for critical sealing

or high pressure.

Silicone

I\ Conditional

Permeation and minor

swelling possible.[1]

Rigid Polymers
(Housing/Tubing)

PTFE / PFA

; Universal chemical
"4 Recommended _
resistance.[1]

Polypropylene (PP)

{74 Recommended

Good resistance at

room temperature.[1]

Stress Cracking.

Immediate crazing

Polycarbonate (PC) X DANGER _
and catastrophic
failure under stress.[1]
Rapid

PMMA (Acrylic) X DANGER dissolution/clouding.

[1]

Excellent resistance

PEEK "4 Recommended for HPLC/Flow
chemistry.[1]
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Deep Dive: The Mechanics of Interaction

User Query: "Why did my Viton seals fail? They work
with everything else."

The Scientist's Answer: This is the most common failure mode we see in the lab. The
assumption that Viton (FKM) is the "universal" high-performance rubber is dangerous when
working with glycol ethers like sec-butyl cellosolve (ethylene glycol mono-sec-butyl ether).

The Mechanism: Sec-butyl cellosolve is amphiphilic. It contains:
e A hydrophobic alkyl tail (sec-butyl group).
e A hydrophilic ether-alcohol head (ethylene glycol moiety).

Viton is a fluoroelastomer designed to resist non-polar hydrocarbons (oils, fuels).[2][3]
However, the polar ether-alcohol segment of sec-butyl cellosolve interacts strongly with the
polar backbone of the FKM polymer matrix. This leads to solvation of the polymer chains,
causing the elastomer to absorb the solvent like a sponge.[2] The result is massive volumetric
swelling (often >30%), loss of mechanical modulus, and extrusion failure under pressure.[2]

Corrective Action: Switch to EPDM (Ethylene Propylene Diene Monomer). EPDM is non-polar
and lacks the specific dipole interactions that glycol ethers exploit. It remains dimensionally
stable.

User Query: "My polycarbonate filtration housing
developed cracks overnight. Why?"

The Scientist's Answer: You have encountered Solvent-Induced Stress Cracking (SISC).

The Mechanism: Polycarbonate (PC) is an amorphous polymer dependent on chain
entanglement for strength. Sec-butyl cellosolve has Hansen Solubility Parameters (HSP) that
are "close enough" to PC to plasticize it, but not dissolve it instantly.[2]

o Plasticization: The solvent diffuses into the microscopic surface flaws of the PC.

e Tg Reduction: It locally lowers the Glass Transition Temperature (Tg).
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e Crazing: Residual stress from molding (or applied pressure from the filtration setup) pulls the
polymer chains apart in these softened zones, creating "crazes" (micro-voids).

o Failure: These crazes propagate into macroscopic cracks, leading to catastrophic structural
failure.

Visualizing Compatibility & Workflow

The following diagrams illustrate the decision logic for material selection and the mechanism of
failure.

Diagram 1: Material Selection Decision Tree

Caption: Logical flow for selecting tubing and seals based on sec-butyl cellosolve exposure.
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[11[2][4]

Diagram 2: Solvent Interaction Mechanism

Caption: Interaction of sec-butyl cellosolve with different polymer matrices based on polarity.
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Frequently Asked Questions (FAQs)
Q1: Can | use standard HPLC PEEK tubing with sec-
butyl cellosolve?

A:Yes. PEEK (Polyether ether ketone) is highly resistant to glycol ethers. It is an excellent
choice for high-pressure lines carrying this solvent. Ensure your fittings are also PEEK or
Stainless Steel, not colored acetal (Delrin) clips which may degrade over time.[2]

Q2: | need to filter a solution containing 20% sec-butyl

cellosolve. Which membrane should | use?
A:

 Recommended:PTFE (Polytetrafluoroethylene), Regenerated Cellulose (RC), or Nylon.[2]

e Forbidden:CN (Cellulose Nitrate), MCE (Mixed Cellulose Esters), or CA (Cellulose Acetate).
[2] Glycol ethers can attack or dissolve specific cellulose esters, leading to membrane
integrity loss and sample contamination.

Q3: How do | store waste containing this solvent?

A: Use HDPE (High-Density Polyethylene) or Stainless Steel containers.
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e Avoid: Unlined steel drums if water is present (corrosion risk) or containers with PVC liners.

o Safety Note: Sec-butyl cellosolve can form peroxides upon prolonged exposure to air.[5]
Store in opaque containers or dark areas, and test for peroxides if the solvent is old,
regardless of the container material.[2]

Q4: Is there a difference in compatibility between n-butyl
cellosolve and sec-butyl cellosolve?

A: Functionally, treat them as identical regarding polymer compatibility. While the sec-isomer
has slightly more steric hindrance (bulkiness) which might slow down diffusion into a polymer
matrix slightly, it possesses the same ether-alcohol functionality.[2] If a material is rated
"Incompatible™ with Butyl Cellosolve (n-butyl), it is incompatible with sec-butyl cellosolve.

References
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e DuPont (now Chemours). (2020). Viton® Fluoroelastomer Chemical Resistance Guide.
(Confirming ketone/ester/ether incompatibility).

e Fibox Enclosures. (2025). Polycarbonate Chemical Resistance Chart. (Data on
polycarbonate stress cracking with ethers).

e The Rubber Group. (2024). Chemical Compatibility Guide for Elastomers. (Comparative data
for EPDM vs. Viton with Butyl Cellosolve).

e PubChem. (n.d.). Ethylene glycol mono-sec-butyl ether (CAS 104-68-7). National Library
of Medicine. (Chemical structure and safety data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott
[stevenabbott.co.uk]

3. calpaclab.com [calpaclab.com]

4. Hansen solubility parameters [web.tecnico.ulisboa.pt]

5. cometchemical.com [cometchemical.com]

To cite this document: BenchChem. [Technical Support Center: Sec-Butyl Cellosolve
Compatibility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583713#compatibility-of-sec-butyl-cellosolve-with-
different-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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